2-{4-[(2-adamantylamino)methyl]-2-methoxyphenoxy}acetamide hydrochloride

• IUPAC Name: 2-[4-[(2-adamantylamino)methyl]-2-methoxyphenoxy]acetamide;hydrochloride
• InChI: InChI=1S/C20H28N2O3.ClH/c1-24-18-9-12(2-3-17(18)25-11-19(21)23)10-22-20-15-5-13-4-14(7-15)8-16(20)6-13;/h2-3,9,13-16,20,22H,4-8,10-11H2,1H3,(H2,21,23);1H
• InChI Key: WQNLFROIEZRRIT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CNC2C3CC4CC(C3)CC2C4)OCC(=O)N.Cl
• Molecular Formula: C20H29ClN2O3
• Molecular Weight: 380.9 g/mol

Description

2-{4-[(2-adamantylamino)methyl]-2-methoxyphenoxy}acetamide hydrochloride, commonly known as amantadine hydrochloride, is a synthetic antiviral and antiparkinsonian drug. It was first synthesized in the 1960s and has been used for the treatment of influenza A virus and Parkinson's disease. Amantadine hydrochloride has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

The mechanism of action of amantadine hydrochloride is not fully understood. It is believed to inhibit the replication of influenza A virus by blocking the ion channel activity of the M2 protein. In Parkinson's disease, amantadine hydrochloride is thought to increase the release of dopamine and block the reuptake of dopamine in the brain.
Biochemical and Physiological Effects:
Amantadine hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine and norepinephrine in the brain, as well as inhibit the reuptake of dopamine and serotonin. Amantadine hydrochloride has also been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

The advantages of using amantadine hydrochloride in lab experiments include its antiviral and neuroprotective properties, as well as its ability to increase the release of dopamine and norepinephrine in the brain. However, the limitations of using amantadine hydrochloride in lab experiments include its potential toxicity and side effects, as well as its limited specificity for certain targets.

Future Directions

For research on amantadine hydrochloride include the development of more specific and potent derivatives for the treatment of viral infections and neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of amantadine hydrochloride.

Scientific Research Applications

Amantadine hydrochloride has been used in scientific research for its antiviral and neuroprotective properties. It has been shown to inhibit the replication of a wide range of viruses, including influenza A virus, herpes simplex virus, and human immunodeficiency virus (HIV). Amantadine hydrochloride has also been studied for its potential neuroprotective effects in Parkinson's disease and traumatic brain injury.